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Compound of Interest

Compound Name: Methoxy adrenaline hydrochloride

Cat. No.: B6264728

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxyadrenaline hydrochloride, also known by its IUPAC name 4-(1-methoxy-2-
(methylamino)ethyl)benzene-1,2-diol hydrochloride, is a chemical compound closely related to
the endogenous catecholamine, epinephrine (adrenaline). It is primarily recognized as an
impurity and metabolite of epinephrine.[1][2] Due to its structural similarity to epinephrine, a
critical neurotransmitter and hormone, understanding the basic properties of
methoxyadrenaline hydrochloride is essential for researchers in pharmacology, medicinal
chemistry, and drug development. This technical guide provides an in-depth overview of the
core physicochemical and pharmacological properties of methoxyadrenaline hydrochloride,
along with relevant experimental methodologies.

Physicochemical Properties

The physicochemical properties of methoxyadrenaline hydrochloride are fundamental to its
handling, formulation, and analytical characterization. While specific experimental data for
methoxyadrenaline hydrochloride is limited in publicly available literature, many of its properties
can be inferred from its structure and data available for the parent compound, epinephrine
hydrochloride.
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Property

Value

Source/Comment

IUPAC Name

4-(1-methoxy-2-
(methylamino)ethyl)benzene-
1,2-diol hydrochloride

Synonyms

Epinephrine Methoxy Analog,
4-[1-Methoxy-2-
(methylamino)ethyl]pyrocatech

ol Hydrochloride, 4-(a- [1]
Methoxy-3-
methylaminoethyl)pyrocatechol

Hydrochloride

CAS Number

74571-90-7 [1]

Molecular Formula

C10H16CINOs3 [1]

Molecular Weight

233.69 g/mol [1]

Appearance

White to off-white crystalline
powder (inferred from [3]

epinephrine HCI)

Melting Point

Data not available for
methoxyadrenaline HCI. For [3]
(x)-Epinephrine HCI: 157 °C

Solubility

Expected to be soluble in
water due to the hydrochloride 1]
salt. For (+)-Epinephrine HCI:

50 mg/mL in water.

pKa

Data not available. Inferred to
be similar to other
catecholamines with phenolic
hydroxyl and secondary amine

groups.

Stability

Stable under recommended [3][4]
storage conditions (2-8°C).

Sensitive to light and air
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(inferred from epinephrine
HCI).

Pharmacological Profile

The pharmacological activity of methoxyadrenaline hydrochloride is presumed to be mediated

through its interaction with adrenergic receptors, given its structural analogy to epinephrine.

Epinephrine is a potent agonist of both a- and 3-adrenergic receptors, and it is plausible that

the methoxy group in methoxyadrenaline modifies its binding affinity and efficacy at these

receptors.

Parameter

Description

Inferred Activity/Comment

Mechanism of Action

Likely interacts with a- and 3-

adrenergic receptors.

The methoxy substitution on
the benzylic carbon may alter
receptor subtype selectivity
and agonist/antagonist
properties compared to

epinephrine.

Adrenergic Receptor Binding

Specific binding affinity data
(Ki values) for
methoxyadrenaline
hydrochloride at various
adrenergic receptor subtypes
are not readily available in the

literature.

It is hypothesized to bind to
adrenergic receptors, but likely
with different potency and

selectivity than epinephrine.

Biological Effects

As an impurity or metabolite of
epinephrine, its biological
effects at physiological
concentrations are likely
minimal. Pharmacological
studies would be required to

determine its intrinsic activity.

Potential effects could include
modulation of cardiovascular,
respiratory, and metabolic
functions, similar to other

adrenergic agents.

Signaling Pathways
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Methoxyadrenaline hydrochloride, as a derivative of epinephrine, is expected to influence the
same signaling pathways upon binding to adrenergic receptors. These receptors are G-protein
coupled receptors (GPCRS) that, upon activation, initiate intracellular signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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